Cas no 7218-05-5 (DL-Cysteine, N-benzoyl-)

DL-Cysteine, N-benzoyl- structure
DL-Cysteine, N-benzoyl- structure
Product name:DL-Cysteine, N-benzoyl-
CAS No:7218-05-5
MF:C10H11NO3S
MW:225.264
CID:4157342
PubChem ID:22970171

DL-Cysteine, N-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • DL-Cysteine, N-benzoyl-
    • Cysteine, N-benzoyl-
    • DTXCID20580011
    • SCHEMBL989156
    • 7218-05-5
    • N-benzoyl-L-cysteine
    • CHEMBL252108
    • DTXSID80629258
    • N-(benzoyl)cysteine
    • Inchi: InChI=1S/C10H11NO3S/c12-9(7-4-2-1-3-5-7)11-8(6-15)10(13)14/h1-5,8,15H,6H2,(H,11,12)(H,13,14)
    • InChI Key: LJWSDBHOEIBWJY-UHFFFAOYSA-N
    • SMILES: OC(=O)C(CS)NC(=O)c1ccccc1

Computed Properties

  • Exact Mass: 225.04596439Da
  • Monoisotopic Mass: 225.04596439Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4Ų
  • XLogP3: 1.1

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